({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile

• IUPAC Name: 2-[[5-[(2E)-2-[(2-fluorophenyl)methylidene]hydrazinyl]-1H-1,2,4-triazol-3-yl]sulfanyl]acetonitrile
• InChI: InChI=1S/C11H9FN6S/c12-9-4-2-1-3-8(9)7-14-16-10-15-11(18-17-10)19-6-5-13/h1-4,7H,6H2,(H2,15,16,17,18)/b14-7+
• InChI Key: ZMBZUOTXKIPRDC-VGOFMYFVSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC2=NC(=NN2)SCC#N)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC2=NC(=NN2)SCC#N)F
• Molecular Formula: C11H9FN6S
• Molecular Weight: 276.30 g/mol

Description

({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile, also known as FBTA, is a chemical compound that has attracted attention from the scientific community due to its potential applications in various fields. FBTA is a triazole derivative that possesses various biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.

Mechanism of Action

The exact mechanism of action of ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has been shown to induce apoptosis (programmed cell death) by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR pathway. ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has also been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to DNA damage and cell death. In microbial cells, ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile is thought to disrupt the cell membrane and inhibit the synthesis of nucleic acids and proteins, leading to cell death.
Biochemical and Physiological Effects
({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has been shown to have various biochemical and physiological effects, depending on the target organism and cell type. In cancer cells, ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has been reported to decrease cell viability, induce cell cycle arrest, and inhibit cell migration and invasion. ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has also been shown to reduce the expression of various oncogenes, including c-Myc, Bcl-2, and survivin. In microbial cells, ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has been shown to inhibit cell growth and biofilm formation, as well as disrupt membrane integrity and increase membrane permeability. ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has also been reported to have anti-inflammatory effects by reducing the production of inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile in lab experiments is its broad spectrum of biological activities, which makes it a versatile tool for studying various biological processes. ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile is also relatively easy to synthesize and has good stability under ambient conditions. However, one of the limitations of using ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile is its potential toxicity, particularly at high concentrations. Careful dose-response studies are therefore necessary to determine the optimal concentration range for each experimental system.

Future Directions

There are several future directions for the study and development of ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile. One area of interest is the optimization of its synthesis method to improve its yield and purity. Another direction is the exploration of its potential applications in other fields, such as environmental science and energy storage. In medicine, further studies are needed to elucidate its mechanism of action and to evaluate its efficacy and safety in preclinical and clinical trials. Finally, the development of novel derivatives and analogs of ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile may lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Scientific Research Applications

({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has shown promising results as an anticancer agent, particularly against breast cancer, ovarian cancer, and leukemia. ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has also exhibited potent antimicrobial and antifungal activities against various pathogens, including Staphylococcus aureus, Escherichia coli, and Candida albicans. In agriculture, ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has been explored as a potential fungicide and herbicide due to its ability to inhibit the growth of plant pathogens and weeds. In material science, ({5-[2-(2-fluorobenzylidene)hydrazino]-4H-1,2,4-triazol-3-yl}thio)acetonitrile has been used as a building block for the synthesis of metal-organic frameworks and other functional materials.